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Compound of Interest

Compound Name: Isomurralonginol acetate

Cat. No.: B176986

In-Depth Technical Guide: Isomurralonginol
Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomurralonginol acetate is a naturally occurring coumarin, a class of secondary metabolites
widely distributed in the plant kingdom and known for their diverse pharmacological activities.
This technical guide provides a comprehensive overview of the known physical and chemical
properties of Isomurralonginol acetate, including its structure, and available experimental
data. The information presented herein is intended to serve as a foundational resource for
researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties

Isomurralonginol acetate has been isolated from the leaves of Murraya exotica, a plant
belonging to the Rutaceae family.[1][2] While extensive experimental data on its physical

properties are limited in publicly accessible literature, some key characteristics have been
reported or predicted.

Table 1: Physical and Chemical Properties of Isomurralonginol Acetate
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Property Value Source
Molecular Formula C17H180s5 [1112]
Molecular Weight 302.32 g/mol [1][2]
Predicted Boiling Point 447.8 £ 45.0 °C [1]
Predicted Density 1.182 + 0.06 g/cm?3 [1]
Physical Form Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

CAS Number 139115-59-6 [1]

Experimental Protocols

Isolation of Isomurralonginol Acetate from Murraya
exotica

The primary method for obtaining Isomurralonginol acetate is through extraction and
chromatographic separation from the leaves of Murraya exotica. The following is a generalized
workflow based on typical phytochemical isolation procedures for coumarins. A detailed
experimental protocol from the primary literature is not readily available in full text.
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Isolation Workflow for Isomurralonginol Acetate

Dried and Powdered Leaves
of Murraya exotica

:

Solvent Extraction
(e.g., Acetone)

:

Crude Acetone Extract

:

Solvent Partitioning
(e.g., with Ethyl Acetate)

:

Ethyl Acetate Fraction

:

Column Chromatography
(Silica Gel)

Isomurralonginol Acetate
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Hypothetical Anti-inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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